Cas no 2590-16-1 (1,3-Propanediol,2,2-bis[(2-propen-1-yloxy)methyl]-)

1,3-Propanediol,2,2-bis[(2-propen-1-yloxy)methyl]- structure
2590-16-1 structure
Product Name:1,3-Propanediol,2,2-bis[(2-propen-1-yloxy)methyl]-
CAS No:2590-16-1
MF:C11H20O4
MW:216.274104118347
CID:239761
PubChem ID:13955027
Update Time:2025-04-19

1,3-Propanediol,2,2-bis[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2,2-bis[(2-propen-1-yloxy)methyl]-
    • 1,3-Propanediol,2,2-bis[(2-propenyloxy)methyl]- (9CI)
    • 1,3-Propanediol,2,2-bis[(allyloxy)methyl]- (6CI,7CI,8CI)
    • Pentaerythritol diallyl ether
    • 2,2-bis(prop-2-enoxymethyl)propane-1,3-diol
    • 8CB840833L
    • 2,2-bis((allyloxy)methyl)propane-1,3-diol
    • Pentaerythritol-diallylether
    • Q27270181
    • SCHEMBL150749
    • pentaerythritoldiallylether
    • NS00128241
    • diallyl pentaerythritol
    • 2590-16-1
    • Inchi: 1S/C11H20O4/c1-3-5-14-9-11(7-12,8-13)10-15-6-4-2/h3-4,12-13H,1-2,5-10H2
    • InChI Key: JHSWSKVODYPNDV-UHFFFAOYSA-N
    • SMILES: O(CC=C)CC(CO)(CO)COCC=C

Computed Properties

  • Exact Mass: 216.13615911g/mol
  • Monoisotopic Mass: 216.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 58.9Ų
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